2-(1,3-benzothiazol-2-ylthio)-3-(2-nitrophenyl)acrylonitrile

• IUPAC Name: (Z)-2-(1,3-benzothiazol-2-ylsulfanyl)-3-(2-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C16H9N3O2S2/c17-10-12(9-11-5-1-3-7-14(11)19(20)21)22-16-18-13-6-2-4-8-15(13)23-16/h1-9H/b12-9-
• InChI Key: LURQDSOENYWSAA-XFXZXTDPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C(C#N)SC2=NC3=CC=CC=C3S2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C(/C#N)\SC2=NC3=CC=CC=C3S2)[N+](=O)[O-]
• Molecular Formula: C16H9N3O2S2
• Molecular Weight: 339.4 g/mol

Description

2-(1,3-benzothiazol-2-ylthio)-3-(2-nitrophenyl)acrylonitrile, also known as BNTX, is a chemical compound that has been extensively studied due to its potential applications in scientific research. BNTX belongs to the class of acrylonitrile compounds and is known to possess unique biochemical and physiological properties, making it an ideal candidate for research purposes.

Mechanism of Action

2-(1,3-benzothiazol-2-ylthio)-3-(2-nitrophenyl)acrylonitrile exerts its inhibitory effects through a variety of mechanisms, including the disruption of enzyme-substrate interactions and the formation of covalent bonds with the active site of the enzyme. 2-(1,3-benzothiazol-2-ylthio)-3-(2-nitrophenyl)acrylonitrile has also been shown to possess antioxidant properties, which may contribute to its ability to inhibit enzyme activity.
Biochemical and Physiological Effects:
2-(1,3-benzothiazol-2-ylthio)-3-(2-nitrophenyl)acrylonitrile has been shown to possess a variety of biochemical and physiological effects, including the inhibition of enzyme activity, the induction of apoptosis in cancer cells, and the modulation of immune function. 2-(1,3-benzothiazol-2-ylthio)-3-(2-nitrophenyl)acrylonitrile has also been shown to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

2-(1,3-benzothiazol-2-ylthio)-3-(2-nitrophenyl)acrylonitrile possesses several advantages as a research tool, including its potent inhibitory activity against a variety of enzymes and its antimicrobial properties. However, its use in lab experiments is limited by its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for research on 2-(1,3-benzothiazol-2-ylthio)-3-(2-nitrophenyl)acrylonitrile, including the development of new antibiotics and the investigation of its potential applications in the treatment of neurodegenerative diseases. Further research is also needed to elucidate the exact mechanisms of action of 2-(1,3-benzothiazol-2-ylthio)-3-(2-nitrophenyl)acrylonitrile and to explore its potential applications in other areas of scientific research.

Scientific Research Applications

2-(1,3-benzothiazol-2-ylthio)-3-(2-nitrophenyl)acrylonitrile has been extensively studied for its potential applications in scientific research. It has been shown to possess potent inhibitory activity against a variety of enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. 2-(1,3-benzothiazol-2-ylthio)-3-(2-nitrophenyl)acrylonitrile has also been shown to possess potent antimicrobial activity against a variety of bacterial and fungal strains, making it a potential candidate for the development of new antibiotics.